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Compound of Interest

Compound Name: Sofosbuvir impurity M

Cat. No.: B8082611 Get Quote

A Comparative Guide to HPLC Columns for
Sofosbuvir Impurity Separation
For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of impurities in active pharmaceutical ingredients

(APIs) like Sofosbuvir are critical for ensuring drug safety and efficacy. High-Performance

Liquid Chromatography (HPLC) is the most widely used analytical technique for this purpose.

The choice of the HPLC column is paramount for achieving the desired separation of

Sofosbuvir from its process-related impurities and degradation products. This guide provides a

comparative overview of various HPLC columns used for Sofosbuvir impurity analysis,

supported by experimental data from published literature.

Performance Comparison of Different HPLC
Columns
The selection of an appropriate HPLC column involves considering the stationary phase

chemistry, column dimensions, and particle size. Reversed-phase chromatography, particularly

with C18 columns, is the most common approach for Sofosbuvir and its impurities. The

following tables summarize the performance of different columns based on published studies.
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Column Dimensions Particle Size
Stationary

Phase
Reference

Agilent Eclipse

XDB-C18
4.6 × 250 mm 5 µm C18 [1][2]

Waters X-bridge

C18
4.6 x 150 mm 3.5 µm C18 [3]

X-Bridge C18 4.6 x 100 mm 2.5 µm C18 [4]

Kromasil 100

C18
4.6 x 250 mm 5 µm C18 [5]

Phenomenex

Luna® LC C18
4.6 x 150 mm 5 µm C18 [6]

Agilent Zorbax

SB C18
4.6 x 250 mm 5 µm C18 [7]

Hypersil ODS

C18
4.6 x 250 mm 5 µm C18 [8]

Acclaim RSLC

120 C18
4.6 x 150 mm 5.0 µm C18 [9]

Acclaim RSLC

120 C18
2.1 x 100 mm 2.2 µm C18 [9]

Agilent 5 TC-C18 4.6 x 150 mm 5 µm C18 [10]

Waters® Acquity

UPLC BEH C18
2.1 x 50 mm 1.7 µm C18 [11]

Agilent C18 4.6 x 150mm 5µm C18 [12]

Spursil C18 4.6 x 250 mm 5 µm C18 [13]

Hypersil C18 4.6 x 150mm 5µm C18 [14]

Chromatographic Performance Data
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The following table presents a summary of retention times for Sofosbuvir and some of its

impurities on different C18 columns, as reported in various studies. This data can help in

selecting a column that provides the best resolution for specific impurities of interest.
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Column Analyte
Retention

Time (min)

Mobile

Phase

Flow Rate

(mL/min)

Detection

(nm)
Reference

Agilent

Eclipse

XDB-C18

Sofosbuvir 3.674

0.1%

Trifluoroac

etic acid in

water:

Acetonitrile

(50:50)

Not

Specified
260 [1][2]

Agilent

Eclipse

XDB-C18

Phosphoryl

Impurity
5.704

0.1%

Trifluoroac

etic acid in

water:

Acetonitrile

(50:50)

Not

Specified
260 [1][2]

Waters X-

bridge C18
Sofosbuvir ~48.0 Gradient 1.0 263 [3]

Kromasil

100 C18
Sofosbuvir 54.28 Gradient 1.0 263 [5]

Kromasil

100 C18

Methyl

Ester

Impurity

36.31 Gradient 1.0 263 [5]

Kromasil

100 C18

Ethyl Ester

Impurity
43.77 Gradient 1.0 263 [5]

Phenomen

ex Luna®

LC C18

Sofosbuvir 2.1

Acetonitrile

: Methanol:

Water

(50:30:20

v/v/v)

1.0 260 [6]

Agilent

Zorbax SB

C18

Sofosbuvir 7.3 9 mM

Dipotassiu

m

hydrogen

orthophosp

1.0 265 [7]
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hate buffer

(pH 4):

Acetonitrile

(60:40 v/v)

Hypersil

ODS C18
Sofosbuvir 3.103 Isocratic 1.0 260 [8]

Acclaim

RSLC 120

C18 (5.0

µm)

Sofosbuvir
Not

Specified

NaH2PO4

(pH 2.5):

Acetonitrile

(60:40 v/v)

1.0 260 [9]

Acclaim

RSLC 120

C18 (2.2

µm)

Sofosbuvir
Not

Specified

NaH2PO4

(pH 2.5):

Acetonitrile

(60:40 v/v)

0.5 260 [9]

Agilent 5

TC-C18
Sofosbuvir

Not

Specified

Methanol:

Water with

0.1%

formic acid

(50:50 v/v)

1.0
Not

Specified
[10]

Waters®

Acquity

UPLC BEH

C18

Sofosbuvir 1.123

Ammonium

formate

(pH 3.5; 5

mM):

Acetonitrile

(60:40 v/v)

0.2 261 [11]

Agilent

C18
Sofosbuvir 2.229

0.01N

Na2HPO4:

Acetonitrile

(60:40)

1.0 220 [12]

Spursil

C18

Sofosbuvir Not

Specified

10-1 M

Potassium

dihydrogen

phosphate

(pH 4.5):

1.0 240 [13]
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Methanol

(60:40 v/v)

Hypersil

C18
Sofosbuvir

Not

Specified

Water:

Acetonitrile

(30:70)

1.0 230 [14]

Note: Retention times can vary based on the specific HPLC system, exact mobile phase

preparation, and column batch. The data presented here should be used as a general guide.

Experimental Protocols
The following are generalized experimental protocols based on the reviewed literature for the

separation of Sofosbuvir and its impurities using reversed-phase HPLC.

Instrumentation:

A High-Performance Liquid Chromatography (HPLC) system equipped with a UV or

Photodiode Array (PDA) detector.

Columns:

A C18 reversed-phase column is typically used. Common dimensions are 4.6 mm x 150 mm

or 4.6 mm x 250 mm with particle sizes of 3.5 µm or 5 µm. For UPLC applications, columns

with smaller dimensions and particle sizes (e.g., 2.1 mm x 50 mm, 1.7 µm) are employed for

faster analysis and higher efficiency.

Mobile Phase Preparation:

Aqueous Phase: Typically consists of an acidic buffer to control the ionization of Sofosbuvir

and its impurities, leading to better peak shapes. Common buffers include phosphate buffers,

ammonium formate, or dilute acids like trifluoroacetic acid or formic acid.[1][2][4][10][13] The

pH is usually adjusted to the acidic range (e.g., pH 2.2-4.5).[3][13]

Organic Phase: Acetonitrile is the most commonly used organic modifier.[1][2][3][4][7][9][11]

[12] Methanol is also used, sometimes in combination with acetonitrile.[5][6][10][13]
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Elution Mode: Both isocratic and gradient elution methods have been successfully employed.

Gradient elution is often preferred for separating a wider range of impurities with different

polarities.[3][5][10]

Chromatographic Conditions:

Flow Rate: Typically set between 0.7 and 1.0 mL/min for standard HPLC columns.[3][5][6][7]

[8][9][10][12][13][14][15] For UPLC columns, lower flow rates are used (e.g., 0.2-0.5 mL/min).

[9][11]

Column Temperature: Often maintained at ambient or slightly elevated temperatures (e.g.,

25-35°C) to ensure reproducibility.[3][5][9]

Detection Wavelength: The UV detection wavelength is typically set at the maximum

absorbance of Sofosbuvir, which is around 260 nm.[1][2][6][8][9][15][16] Other wavelengths,

such as 263 nm, have also been used.[3][5]

Injection Volume: Typically ranges from 10 to 20 µL.[5][6][8]

Logical Workflow for HPLC Column Selection
The following diagram illustrates a logical workflow for selecting an appropriate HPLC column

and developing a method for Sofosbuvir impurity separation.
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Define Analytical Goal:
Separate Sofosbuvir from known

and potential impurities

Literature Review:
Identify reported methods and

common column chemistries (e.g., C18)
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Method Development:
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gradient, and flow rate
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Method Validation (as per ICH guidelines):
Specificity, Linearity, Accuracy,

Precision, Robustness

Yes
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Caption: Workflow for HPLC column selection and method development for Sofosbuvir impurity

analysis.

This guide provides a starting point for researchers and scientists in selecting an appropriate

HPLC column for the separation of Sofosbuvir and its impurities. The optimal choice will

depend on the specific impurities of interest and the available instrumentation. It is always

recommended to perform in-house method development and validation to ensure the suitability

of the chosen column and method for its intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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